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Introduction

The detection of human fecal contamination in water sources is critical for public health and
environmental monitoring. Traditional methods for assessing fecal contamination often rely on
the cultivation of indicator bacteria, which can be time-consuming and may not accurately
reflect the presence of human-specific pathogens. Molecular methods, such as quantitative
reverse transcription PCR (RT-gPCR), offer a rapid, sensitive, and specific alternative. This
application note details a protocol for the detection of human fecal contamination in water
samples using a Quasar 670-based RT-gPCR assay targeting the Pepper Mild Mottle Virus
(PMMoV). PMMoV is a plant virus that is highly abundant in the human diet and is
consequently found in high concentrations in human feces, making it a reliable and specific
biomarker for human fecal contamination.[1] The use of the Quasar 670 fluorophore, a
spectrally distinct dye, allows for robust detection and the potential for multiplexing with other
targets.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15977218#bc-rfq
https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body#detecting-human-fecal-contamination-in-water-using-quasar-670-based-rt-qpcr
https://www.promega.kr/resources/protocols/technical-manuals/500/gotaq-enviro-pmmov-quant-kit-quasar670-protocol-tm667/
https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body#detecting-human-fecal-contamination-in-water-using-quasar-670-based-rt-qpcr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15977218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Principle

This method involves a multi-step process that begins with the concentration of viral particles
from water samples. Subsequently, viral RNA is extracted and purified. The purified RNA is
then used as a template in a one-step RT-gPCR assay. This assay utilizes a specific primer
and probe set to amplify and detect the PMMoV RNA. The probe is labeled with the Quasar
670 fluorophore, which emits a fluorescent signal upon amplification. The intensity of the
fluorescent signal is proportional to the amount of PMMoV RNA present in the sample, allowing
for quantitative analysis.

Performance Characteristics

The performance of PMMoV RT-qPCR assays for the detection of human fecal contamination
has been evaluated in numerous studies. The following table summarizes typical performance
characteristics.

Performance
Parameter L Reference
Characteristics

Pepper Mild Mottle Virus
Target [1]
(PMMoV) RNA

Fluorophore Quasar 670 (Cy5 channel) [2]

o ) Approximately 80-100 copies
Limit of Detection (LOD) ] [3][4]
per reaction

High (pooled-specificity of 90%
Specificity for Human Feces for untreated domestic [5][6]

wastewater)

High (pooled-sensitivity of
Sensitivity for Human Feces 100% for untreated domestic [5]1[6]

wastewater)

o Typically ranges from 1076 to
Concentration in Raw Sewage ] ] [7]
10”7 genome copies per liter

Experimental Workflow
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The overall experimental workflow for the detection of human fecal contamination using the
Quasar 670-based PMMoV RT-gPCR assay is depicted below.

Sample Preparation Analysis

One-Step RT-gPCR Data Analysis
(Quasar 670 Detection)

Virus Concentration
(e.g., PAC Precipitation)

Nucleic Acid Extraction
RNA Extraction

« ___J

Water Sample Collection

Click to download full resolution via product page

Fig. 1: Experimental workflow for PMMoV detection.

Detailed Experimental Protocols
Protocol 1: Virus Concentration from Water Samples
using Poly-Aluminum Chloride (PAC) Precipitation

This protocol is a rapid and simple method for concentrating viral particles from sewage
samples.

Materials:

50 mL conical tubes

Poly-Aluminum Chloride (PAC) solution

Centrifuge

Phosphate-Buffered Saline (PBS), pH 7.4
Procedure:
o Collect 40 mL of the water sample in a 50 mL conical tube.

o Add PAC solution to the water sample. The optimal concentration of PAC may need to be
determined empirically but is typically in the range of 1:100 (v/v).
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Incubate the mixture at room temperature for 15-20 minutes with gentle agitation. This allows
for the formation of a precipitate with adsorbed viral particles.

Centrifuge the tube at 4,500 x g for 20 minutes to pellet the precipitate.
Carefully decant and discard the supernatant.

Resuspend the pellet in 1-2 mL of PBS. The concentrated sample is now ready for RNA
extraction.

Protocol 2: Viral RNA Extraction

This protocol outlines a general procedure for viral RNA extraction from the concentrated water

sample. Commercial kits are widely available and should be used according to the

manufacturer's instructions for optimal results.

Materials:

Concentrated water sample from Protocol 5.1
Viral RNA extraction kit (e.g., Zymo Research Quick-DNA/RNA™ Water Kit or similar)
Microcentrifuge

Nuclease-free water

Procedure:

Follow the manufacturer's protocol for the chosen viral RNA extraction Kit.
Typically, this involves lysing the viral particles to release the RNA.

The lysate is then passed through a spin column that binds the RNA.

The column is washed to remove impurities.

Finally, the purified RNA is eluted from the column using nuclease-free water.

The extracted RNA should be stored at -80°C until use.
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Protocol 3: One-Step RT-qPCR for PMMoV Detection
using GoTaq® Enviro PMMoV Quant Kit, Quasar® 670

This protocol is based on the GoTag® Enviro PMMoV Quant Kit, Quasar® 670.

Materials:

GoTaq® Enviro PMMoV Quant Kit, Quasar® 670 (or equivalent)

Purified viral RNA from Protocol 5.2

gPCR instrument with a channel for Cy5/Quasar 670 detection

Nuclease-free pipette tips and tubes
Procedure:

» Reaction Setup:

o Thaw all kit components on ice.

o Prepare a master mix for the desired number of reactions (including standards and no-
template controls) according to the kit's instructions. A typical reaction setup is as follows:

Component Volume per Reaction
GoTag® Enviro Master Mix, 2X 10 pL
GoScript™ Enzyme Mix 0.4 uL

PMMoV Primer/Probe Mix, Quasar® 670 (20X) 1L

Nuclease-Free Water to 15 uL

Total Master Mix Volume 15 pL

e Thermal Cycling:

o Program the gPCR instrument with the following thermal cycling conditions:
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Step Temperature Duration Cycles
Reverse Transcription  45°C 15 minutes 1
Taq Polymerase ]

o 95°C 2 minutes 1
Activation
Denaturation 95°C 15 seconds 40
Annealing/Extension/

60°C 60 seconds

Data Collection

o Data Analysis:

o Analyze the amplification data according to the gPCR instrument's software.

o Generate a standard curve using the provided PMMoV RNA standards.

o Determine the concentration of PMMoV RNA in the unknown samples by interpolating

their Cq values from the standard curve.

Logical Relationship Diagram

The following diagram illustrates the logical relationship between the presence of PMMoV and

the assessment of human fecal contamination.
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Fig. 2: PMMoV as an indicator of fecal contamination.

Conclusion

The use of a Quasar 670-based RT-gPCR assay targeting PMMoV provides a rapid, sensitive,
and specific method for the detection of human fecal contamination in water samples. The
detailed protocols and performance characteristics presented in this application note offer a
comprehensive guide for researchers and scientists in implementing this valuable tool for water
quality monitoring and public health protection.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body-img#detecting-human-fecal-contamination-in-water-using-quasar-670-based-rt-qpcr
https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body#detecting-human-fecal-contamination-in-water-using-quasar-670-based-rt-qpcr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15977218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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